Cas no 2679950-49-1 (3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid)

• Product Name: 3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid
• CAS No: 2679950-49-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 6278349
• PubChem ID: 165917485
• Update Time: 2025-05-22

3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2679950-49-1
• EN300-28257733
• 3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(17)14-6-9-8(10(9)7-14)4-5-11(15)16/h8-10H,6-7H2,1-3H3,(H,15,16)/t8?,9-,10+
• InChI Key： NFABNUMHGKFWAZ-PBINXNQUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2C(C#CC(=O)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid

3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic Acid: A Comprehensive Overview

3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid is a complex organic compound with the CAS registry number 2679950-49-1. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[3.1.0]hexane framework, which is a fused ring system consisting of a six-membered ring with two bridgehead atoms and one bridge connecting them. The compound's structure is further characterized by the presence of a tert-butoxy carbonyl (Boc) group and a propargylic acid moiety, making it a versatile molecule with potential applications in drug discovery and organic synthesis.

The bicyclo[3.1.0]hexane core of this compound is a key structural element that contributes to its unique chemical properties. This bicyclic system is known for its rigidity and stability, which are advantageous in designing molecules with specific stereochemical requirements. The tert-butoxy carbonyl (Boc) group, commonly used as a protecting group in peptide synthesis, adds functionality to the molecule by introducing a bulky substituent that can influence steric interactions in biological systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with complex architectures. For instance, the propargylic acid moiety has been shown to participate in click chemistry reactions, enabling the formation of stable carbon-carbon bonds under mild conditions. This makes the compound an attractive candidate for synthesizing libraries of diverse compounds for high-throughput screening in drug discovery.

In addition to its synthetic applications, this compound has been investigated for its pharmacological properties. Preclinical studies suggest that it may exhibit modulatory effects on key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in various disease states including cancer and neurodegenerative disorders. The stereochemistry of the molecule, particularly at the (1R,5S,6R) configuration, plays a critical role in determining its bioactivity and selectivity.

The synthesis of 3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid involves multi-step organic transformations that require precise control over stereochemistry and functional group compatibility. Key steps include the construction of the bicyclic framework through ring-closing metathesis or other cyclization techniques, followed by functionalization with the Boc group and propargylic acid moiety.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational preferences, which are essential for understanding its behavior in chemical and biological systems.

In conclusion, 3-[(1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3 azabicyclo[3 1 0]hexan 6 yl]prop 2 ynoic acid represents a valuable addition to the arsenal of tools available for organic synthesis and drug discovery. Its unique structural features and functional groups make it a promising candidate for further exploration in both academic and industrial settings.